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Compound of Interest

Compound Name:
2-Hydroxyhexanedioic Acid

Disodium Salt

Cat. No.: B12052560

Get Quote

Before any disposal protocol can be established, a thorough understanding of the chemical's

properties and associated hazards is essential.

Chemical Profile: 2-Hydroxyhexanedioic Acid Disodium Salt

Synonyms: 2-Hydroxyadipic Acid Disodium Salt, DL-2-Hydroxyadipic Acid Disodium Salt[1]

Molecular Formula: C₆H₈Na₂O₅[1][2]

Typical Physical State: Solid

The first and most critical step for any chemical handling procedure is to consult the Safety

Data Sheet (SDS) provided by the manufacturer. While information from suppliers like Santa

Cruz Biotechnology and LGC Standards indicates this compound is intended for research use,

the SDS contains detailed information on hazard identification, handling, storage, and disposal.

[1][2] Based on available data, 2-Hydroxyhexanedioic Acid Disodium Salt is not typically

classified as a hazardous substance under the Globally Harmonized System (GHS). However,

this must be verified with the specific SDS for the lot you are using.
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This guide proceeds on the common classification of this salt as non-hazardous waste. If your

supplier's SDS indicates any hazard classification (e.g., skin irritant, toxic), the disposal

protocol must be elevated to follow hazardous waste guidelines.[3]

PART 2: SCIENTIFIC INTEGRITY & LOGIC - A Self-
Validating Disposal Protocol
The following protocol is designed as a self-validating system. Each step is a logical

progression, ensuring that safety and compliance are maintained throughout the process.

Experimental Protocol: Step-by-Step Disposal
1. Assessment and Personal Protective Equipment (PPE)

Causality & Expertise: Although not classified as hazardous, the solid, often powdered, form

of this salt presents a risk of aerosolization. Prudent laboratory practice dictates minimizing

exposure to any chemical, regardless of its hazard classification.

Procedure:

Confirm the waste container holds only 2-Hydroxyhexanedioic Acid Disodium Salt and

is not cross-contaminated with other, potentially hazardous, chemical waste.[4][5]

At a minimum, don standard laboratory PPE: a lab coat, nitrile gloves, and safety glasses

with side shields.

If handling large quantities or if there is a significant risk of dust formation, consider using

a dust mask or working in a ventilated area.[6][7]

2. Containerization and Labeling

Causality & Trustworthiness: Proper containment and labeling are the cornerstones of a safe

waste management system. Clear labeling prevents the accidental mixing of incompatible

wastes and ensures the waste stream is handled correctly by disposal personnel.[5][8]

Procedure:
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Place the solid waste into a durable, sealable container made of a compatible material,

such as high-density polyethylene (HDPE).

The container must be clearly and legibly labeled. The label must include:

The full chemical name: "2-Hydroxyhexanedioic Acid Disodium Salt" (avoiding

formulas or abbreviations).[8]

The words "Non-Hazardous Waste".

The date of accumulation.

The name of the generating laboratory or researcher.

Ensure the container is kept closed at all times except when adding waste.[8]

3. Segregation and Storage

Causality & Expertise: Segregating waste streams is fundamental to both safety and cost-

effective disposal. Mixing non-hazardous waste with hazardous waste results in the entire

volume being treated as hazardous, increasing costs and regulatory burden.[3]

Procedure:

Store the labeled container in a designated satellite accumulation area for non-hazardous

solid chemical waste.[8]

This storage area must be physically separate from hazardous waste storage to prevent

cross-contamination or reaction. For example, keep acids and bases, as well as

flammables and oxidizers, well segregated.[4][8]

4. Final Disposal Pathway

Causality & Authoritative Grounding: The final disposal route is dictated by institutional

policies and local, state, and federal regulations.[9][10] The U.S. Environmental Protection

Agency (EPA) sets the framework, but state and local rules are often more stringent.[9][10]

Procedure:
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Consult your Institution's Environmental Health & Safety (EHS) Office. This is a mandatory

verification step. Your EHS department provides the definitive procedure for your specific

location and will arrange for pickup by a licensed waste disposal contractor.[11]

Do NOT dispose of this chemical down the drain. While it is a salt and may be water-

soluble, sewer disposal of laboratory chemicals is broadly prohibited unless explicitly

permitted by your EHS office and the local publicly owned treatment works (POTW).[5][6]

[12]

Empty Container Disposal: Once the container is empty, it can often be disposed of in

regular trash after being triple-rinsed with water and having the label completely defaced

or removed.[4][11][13]

Data Presentation: Summary Table
Parameter Guideline Rationale & Source

Hazard Classification Typically Non-Hazardous
Based on supplier information;

must be verified with SDS.

Primary Risk Dust Inhalation
Common to solid/powdered

chemicals.[7]

Required PPE
Lab coat, gloves, safety

glasses

Standard laboratory practice.

[5]

Container Type
Labeled, sealed, compatible

(e.g., HDPE)

Prevents leaks and ensures

proper identification.[8][13]

Disposal Pathway
Licensed waste contractor via

EHS

Ensures compliance with local

and federal regulations.[8][10]

[11]

Sewer Disposal Prohibited

Protects waterways and

wastewater treatment systems.

[5][6]
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To provide a clear, at-a-glance understanding of the procedural flow, the following diagram

outlines the decision-making process for disposal.

Step 1: Assessment

Step 2: Handling & Storage

Step 3: Final Disposal

Identify Waste:
2-Hydroxyhexanedioic Acid

Disodium Salt

Consult Supplier SDS
for Hazard Classification

Don Appropriate PPE
(Gloves, Glasses, Lab Coat)

Place in Labeled,
Sealed Container

Store in Designated
NON-HAZARDOUS Area

Contact Institutional
EHS Office

Arrange Pickup by
Licensed Contractor

Disposal Complete
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Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 2-Hydroxyhexanedioic Acid Disodium
Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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